Meconic Acid
Meconic Acid
Poppy acid, also known as meconic acid or opium acid, belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. Poppy acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, poppy acid is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
497-59-6
VCID:
VC0045900
InChI:
InChI=1S/C7H4O7/c8-2-1-3(6(10)11)14-5(4(2)9)7(12)13/h1,9H,(H,10,11)(H,12,13)
SMILES:
C1=C(OC(=C(C1=O)O)C(=O)O)C(=O)O
Molecular Formula:
C7H4O7
Molecular Weight:
200.1 g/mol
Meconic Acid
CAS No.: 497-59-6
Reference Standards
VCID: VC0045900
Molecular Formula: C7H4O7
Molecular Weight: 200.1 g/mol
Purity: 95%
| CAS No. | 497-59-6 |
|---|---|
| Product Name | Meconic Acid |
| Molecular Formula | C7H4O7 |
| Molecular Weight | 200.1 g/mol |
| IUPAC Name | 3-hydroxy-4-oxopyran-2,6-dicarboxylic acid |
| Standard InChI | InChI=1S/C7H4O7/c8-2-1-3(6(10)11)14-5(4(2)9)7(12)13/h1,9H,(H,10,11)(H,12,13) |
| Standard InChIKey | ZEGRKMXCOCRTCS-UHFFFAOYSA-N |
| SMILES | C1=C(OC(=C(C1=O)O)C(=O)O)C(=O)O |
| Canonical SMILES | C1=C(OC(=C(C1=O)O)C(=O)O)C(=O)O |
| Melting Point | 270°C |
| Physical Description | Solid |
| Description | Poppy acid, also known as meconic acid or opium acid, belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. Poppy acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, poppy acid is primarily located in the cytoplasm. |
| Purity | 95% |
| Solubility | 0.04 M 8.4 mg/mL at 25 °C |
| Synonyms | Poppy Acid; 3-Hydroxy-4-oxo-1,4-pyran-2,6-dicarboxylic Acid; 3-Hydroxy-4-oxo-4H-Pyran-2,6-dicarboxylic Acid; NSC 805; |
| Reference | 1: Fairbairn JW, Steele MJ. Meconic acid and alkaloids in Papaver somniferum and P. bracteatum. Planta Med. 1981 Jan;41(1):55-60. PubMed PMID: 17401816. 2: Helliwell K, Fairbairn JW. Isolation of meconic acid from Papaver, section Macrantha (Oxytona). J Pharm Pharmacol. 1976 Dec;28(12):940. PubMed PMID: 12279. |
| PubChem Compound | 10347 |
| Last Modified | Nov 11 2021 |
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